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Compound of Interest

Compound Name: 1,1,1,3-Tetrachloroacetone

Cat. No.: B15557530 Get Quote

A Note on Nomenclature: The compound "1,1,1,3-Tetrachloroacetone" is not extensively

documented in the scientific literature. It is likely that this is a misnomer for the more commonly

studied chlorinated acetones, 1,1,3-Trichloroacetone or 1,1,3,3-Tetrachloroacetone. This guide

will provide a comprehensive overview of the physical properties of these two well-documented

compounds to address the likely intent of the query.

This technical guide is intended for researchers, scientists, and professionals in drug

development, providing detailed information on the physical properties, relevant experimental

protocols, and synthesis pathways of key chlorinated acetones.

1,1,3-Trichloroacetone
1,1,3-Trichloroacetone is a significant intermediate in various chemical syntheses, including the

production of pharmaceuticals like folic acid.[1] It is a chlorinated ketone that appears as a

colorless to pale yellow liquid with a pungent odor.[2][3]

Physical Properties of 1,1,3-Trichloroacetone
The quantitative physical data for 1,1,3-Trichloroacetone are summarized in the table below for

ease of reference and comparison.
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Physical Property Value References

Molecular Formula C₃H₃Cl₃O [2][4][5]

Molecular Weight 161.41 g/mol [5][6]

CAS Number 921-03-9 [2][4][5]

Appearance
Colorless to light yellow liquid

with a pungent odor
[2][3]

Density 1.512 g/mL at 20 °C [6]

Melting Point 9-11 °C [6]

Boiling Point 88-90 °C at 76 mmHg [6]

Solubility

Soluble in organic solvents like

chloroform and methanol;

limited solubility in water.

[2][3]

Refractive Index n20/D 1.491 [7]

Spectral Data
Spectral analysis is crucial for the identification and characterization of 1,1,3-Trichloroacetone.

¹H NMR and ¹³C NMR: Nuclear Magnetic Resonance spectroscopy is used to confirm the

structure of the molecule.[8][9]

Mass Spectrometry: Used for determining the molecular weight and fragmentation pattern.

Gas Chromatography (GC): A primary technique for assessing the purity of 1,1,3-

Trichloroacetone, often showing a purity of >80.0% or ≥86.5% in commercial grades.[1][6]

1,1,3,3-Tetrachloroacetone
1,1,3,3-Tetrachloroacetone is another polychlorinated compound that has been identified as a

potent mutagen.[10]
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The following table summarizes the key physical properties of 1,1,3,3-Tetrachloroacetone.

Physical Property Value References

Molecular Formula C₃H₂Cl₄O [10]

Molecular Weight 195.86 g/mol [10]

CAS Number 632-21-3 [10]

Further detailed experimental data such as density, melting point, and boiling point are not as

readily available in the searched literature compared to its trichloro- counterpart.

Experimental Protocols
Detailed experimental protocols for the determination of each physical property for these

specific compounds are not available in single, comprehensive sources. However, standard

methodologies for organic compounds are applicable.

Synthesis of Chlorinated Acetones
The synthesis of chlorinated acetones typically involves the direct chlorination of acetone. The

degree of chlorination is controlled by reaction conditions.

Example Protocol for Chlorination of Acetone:

Acetone is reacted with chlorine gas.

The reaction temperature is maintained between 10-90 °C.

A catalyst, such as triethylamine or diethylamine, may be used to improve selectivity and

reaction time.

The reaction is typically carried out over 10-20 hours.

The resulting mixture contains mono-, di-, tri-, and tetrachlorinated products.

The different chlorinated acetones are then separated by distillation based on their boiling

points.
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Determination of Boiling Point (General Procedure)
The boiling point is a critical physical property for purification and identification. A common

laboratory method is distillation.[11]

Distillation Method:

The liquid sample is placed in a distillation flask.

The flask is heated, and the temperature of the vapor is monitored with a thermometer.

The temperature at which the liquid and vapor phases are in equilibrium (i.e., the

temperature at which the liquid boils and the vapor condenses) is recorded as the boiling

point.[11][12]

It is important to record the atmospheric pressure at which the boiling point is measured, as

it can significantly affect the result.[13]

Purity Analysis by Gas Chromatography (GC)
GC is a standard method for determining the purity of volatile compounds like chlorinated

acetones.[14]

General GC Protocol:

A small amount of the sample is injected into the gas chromatograph.

The sample is vaporized and carried by an inert gas through a column.

The components of the sample are separated based on their interaction with the stationary

phase in the column.[14]

A detector, such as a Flame Ionization Detector (FID) or an Electron Capture Detector

(ECD), records the elution of each component.[15][16]

The purity is determined by comparing the area of the peak corresponding to the compound

of interest to the total area of all peaks.[15]
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Logical Relationships and Synthesis Pathway
The following diagram illustrates the general synthesis pathway for chlorinated acetones,

starting from acetone.

Acetone Monochloroacetone+ Cl2 Dichloroacetone
(1,1- and 1,3- isomers)

+ Cl2 1,1,3-Trichloroacetone+ Cl2 1,1,3,3-Tetrachloroacetone+ Cl2

Click to download full resolution via product page

Synthesis Pathway of Chlorinated Acetones

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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